5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one

• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol
• IUPAC Name: 5-(3,5-dimethylpiperidin-1-yl)-6-methyl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C11H18N4O/c1-7-4-8(2)6-15(5-7)10-9(3)13-14-11(16)12-10/h7-8H,4-6H2,1-3H3,(H,12,14,16)
• InChI Key: LZUFIMCHYNPZIE-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)C2=NC(=O)NN=C2C)C

Description

5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one, also known as DMPT, is a chemical compound that has been widely studied for its potential applications in various fields. DMPT is a derivative of piperidine, a cyclic organic compound that is commonly used in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one is not fully understood, but it is believed to involve the modulation of the hypothalamic-pituitary-gonadal axis and the regulation of the expression of growth hormone and insulin-like growth factor 1. 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one may also act as a feeding stimulant by enhancing the sensitivity of the olfactory and gustatory receptors in animals.
Biochemical and Physiological Effects
5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one has been shown to have a number of biochemical and physiological effects in animals, including the stimulation of growth hormone secretion, the enhancement of feed intake and feed efficiency, and the improvement of immune function. 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one has also been shown to increase the activity of digestive enzymes in the gut of animals, which can improve nutrient absorption and utilization.

Advantages and Limitations for Lab Experiments

5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one has several advantages for use in lab experiments, including its low toxicity, high solubility in water, and stable chemical properties. However, 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one can be expensive to synthesize, and its effects may vary depending on the species, age, and sex of the animals being studied. In addition, 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one may interact with other drugs or chemicals in the environment, which could affect its efficacy and safety.

Future Directions

There are several future directions for the study of 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one, including the investigation of its effects on different animal species, the optimization of its synthesis method to improve its yield and purity, and the development of new applications in fields such as medicine and biotechnology. 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one may also be combined with other compounds to enhance its effects or reduce its limitations. Further research is needed to fully understand the mechanism of action of 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one and its potential applications in various fields.
Conclusion
In conclusion, 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one is a chemical compound that has been widely studied for its potential applications in animal nutrition, aquaculture, and plant growth regulation. Its mechanism of action involves the modulation of the hypothalamic-pituitary-gonadal axis and the regulation of the expression of growth hormone and insulin-like growth factor 1. 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one has several advantages for use in lab experiments, but its effects may vary depending on the species, age, and sex of the animals being studied. Further research is needed to fully understand the potential of 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one in various fields and to optimize its synthesis method and applications.

Synthesis Methods

5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one can be synthesized using a variety of methods, including the reaction of 3,5-dimethylpiperidine with methyl isocyanate and triethylamine, or the reaction of 3,5-dimethylpiperidine with chloroacetonitrile and sodium azide. The yield of 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one can be improved by optimizing the reaction conditions, such as the reaction temperature, time, and solvent.

Scientific Research Applications

5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one has been studied for its potential applications in various fields, including animal nutrition, aquaculture, and plant growth regulation. In animal nutrition, 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one has been shown to improve feed efficiency and promote growth in livestock, such as pigs and chickens. In aquaculture, 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one has been used as a feeding stimulant for fish and shrimp, which can increase their appetite and growth rate. In plant growth regulation, 5-(3,5-dimethyl-1-piperidinyl)-6-methyl-1,2,4-triazin-3(2H)-one has been shown to enhance the growth and yield of crops, such as rice and wheat.